Cas no 30115-69-6 ( )

• Product Name: &nbsp
• CAS No: 30115-69-6
• MF: C₁₉H₂₂ClN
• MW: 299.837684154511
• CID: 915916
• PubChem ID: 302148
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 30115-69-6
• NSC-184810
• 6-(2-chloropropyl)-5,7,12,13-tetrahydrobenzo[d][2]benzazonine
• DTXSID70306985
• NSC184810
•  

• Inchi： 1S/C19H22ClN/c1-15(20)12-21-13-18-8-4-2-6-16(18)10-11-17-7-3-5-9-19(17)14-21/h2-9,15H,10-14H2,1H3
• InChI Key： GGKWVJIKYBHHIB-UHFFFAOYSA-N
• SMILES： ClC(C)CN1CC2C=CC=CC=2CCC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 299.14426
• Monoisotopic Mass: 299.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.085
• Boiling Point: 406.1°C at 760 mmHg
• Flash Point: 199.4°C
• Refractive Index: 1.565
• PSA: 3.24